Cas no 2580197-63-1 (methyl 2-amino-7-oxo-7H,8H-pyrido2,3-dpyrimidine-6-carboxylate)

• Product Name: methyl 2-amino-7-oxo-7H,8H-pyrido2,3-dpyrimidine-6-carboxylate
• CAS No: 2580197-63-1
• MF: C₉H₈N₄O₃
• MW: 220.184821128845
• CID: 5658208
• PubChem ID: 165891667
• Update Time: 2025-06-07

methyl 2-amino-7-oxo-7H,8H-pyrido2,3-dpyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27724289
• methyl 2-amino-7-oxo-7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate
• 2580197-63-1
• methyl 2-amino-7-oxo-7H,8H-pyrido2,3-dpyrimidine-6-carboxylate

• Inchi： 1S/C9H8N4O3/c1-16-8(15)5-2-4-3-11-9(10)13-6(4)12-7(5)14/h2-3H,1H3,(H3,10,11,12,13,14)
• InChI Key： XQXXTEIHOOTDCY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(NC2C(=CN=C(N)N=2)C=1)=O)=O

Computed Properties

• Exact Mass: 220.05964013g/mol
• Monoisotopic Mass: 220.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 107Ų

Additional information on methyl 2-amino-7-oxo-7H,8H-pyrido2,3-dpyrimidine-6-carboxylate

Introduction to Methyl 2-amino-7-oxo-7H,8H-pyrido2,3-dpyrimidine-6-carboxylate (CAS No. 2580197-63-1)

Methyl 2-amino-7-oxo-7H,8H-pyrido2,3-dpyrimidine-6-carboxylate, a compound with the chemical formula C₈H₆N₄O₃, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its pyrido2,3-dpyrimidine core, which is a heterocyclic structure that has garnered considerable attention due to its potential biological activities. The presence of multiple functional groups, including an amino group and a carboxylate group, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The compound's unique structural features position it as a promising candidate for drug discovery and development. Specifically, the 7H,8H-pyrido2,3-dpyrimidine scaffold is known for its role in various pharmacological applications. Recent studies have highlighted the importance of this scaffold in the design of molecules with antimicrobial, antiviral, and anticancer properties. The methyl 2-amino-7-oxo moiety further enhances its potential by providing a site for selective functionalization, enabling researchers to tailor its biological activity to specific targets.

In the context of contemporary pharmaceutical research, Methyl 2-amino-7-oxo-7H,8H-pyrido2,3-dpyrimidine-6-carboxylate has been studied for its interaction with biological pathways relevant to human health. The carboxylate group in particular has been implicated in modulating enzyme activity and receptor binding. This has led to investigations into its potential as an inhibitor or activator of key enzymes involved in metabolic disorders and inflammatory conditions. Furthermore, the amino group offers a site for covalent binding with other biomolecules, making it a valuable intermediate in the synthesis of more complex drug candidates.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular docking studies have been conducted to explore its binding affinity with various protein targets. These studies have revealed that Methyl 2-amino-7-oxo-7H,8H-pyrido2,3-dpyrimidine-6-carboxylate exhibits high selectivity for certain enzymes, suggesting its potential as a lead compound for targeted therapy. Additionally, quantum mechanical calculations have provided insights into its electronic structure and reactivity, which are essential for designing derivatives with enhanced pharmacological properties.

The synthesis of Methyl 2-amino-7-oxo-7H,8H-pyrido2,3-dpyrimidine-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the pyrido2,3-dpyrimidine core through cyclization reactions. Subsequent functionalization steps introduce the amino group and the carboxylate group at strategic positions within the molecule. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The biological evaluation of Methyl 2-amino-7-oxo-7H,8H-pyrido2,3-dpyrimidine-6-carboxylate has yielded promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the growth of certain cancer cell lines by disrupting key signaling pathways. Furthermore, it has shown potential in modulating inflammatory responses by interacting with cytokine receptors and downstream signaling molecules. These findings have prompted further investigation into its therapeutic applications.

One of the most intriguing aspects of this compound is its potential to serve as a building block for more complex drug molecules. By modifying specific functional groups or introducing new ones through chemical synthesis, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully applied in high-throughput screening campaigns to identify novel drug candidates with improved efficacy and reduced side effects.

The role of Methyl 2-amino-7-oxo-7H,8H-pyrido2,3-dpyrimidine-6-carboxylate in medicinal chemistry is further underscored by its compatibility with modern drug discovery technologies. For instance, it can be used in fragment-based drug design strategies to identify small molecules that bind to specific protein targets. Additionally, it serves as a reference compound in analytical methods used to assess the purity and stability of pharmaceutical intermediates.

As research continues to evolve, the applications of Methyl 2-amino-7-oxo-7H,8H-pyrido2,3-dpyrimidine-6-carboxylate are expected to expand. New synthetic methodologies and computational tools will enhance our ability to explore its full potential as a therapeutic agent or intermediate in drug development. The continued study of this compound will undoubtedly contribute valuable insights into the mechanisms underlying various diseases and pave the way for innovative treatments.